Cas no 2172123-72-5 ((5-fluoro-2-methylphenyl)methanesulfonyl fluoride)

• Product Name: (5-fluoro-2-methylphenyl)methanesulfonyl fluoride
• CAS No: 2172123-72-5
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• CID: 6422004
• PubChem ID: 165519800
• Update Time: 2025-10-28

(5-fluoro-2-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-methylphenyl)methanesulfonyl fluoride
• EN300-1451238
• 2172123-72-5

• Inchi： 1S/C8H8F2O2S/c1-6-2-3-8(9)4-7(6)5-13(10,11)12/h2-4H,5H2,1H3
• InChI Key： FYHWJTYBPDJPNH-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on (5-fluoro-2-methylphenyl)methanesulfonyl fluoride

Recent Advances in the Application of (5-fluoro-2-methylphenyl)methanesulfonyl Fluoride (CAS: 2172123-72-5) in Chemical Biology and Drug Discovery

The compound (5-fluoro-2-methylphenyl)methanesulfonyl fluoride (CAS: 2172123-72-5) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based probe. Sulfonyl fluorides have emerged as versatile warheads in covalent inhibitor design, owing to their ability to selectively modify serine residues in proteins. This compound, in particular, has shown promise in targeting specific enzymes involved in disease pathways, making it a valuable tool for both basic research and drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as an irreversible inhibitor of several serine hydrolases, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). The researchers utilized activity-based protein profiling (ABPP) to show that (5-fluoro-2-methylphenyl)methanesulfonyl fluoride exhibits remarkable selectivity for these enzymes over other members of the serine hydrolase family. The fluorine substitution at the 5-position of the phenyl ring was found to significantly enhance both the reactivity and selectivity of the compound, as confirmed by mass spectrometry analysis and X-ray crystallography studies.

In the context of cancer research, a recent preprint on bioRxiv reported the compound's potential as a chemotherapeutic adjuvant. The study revealed that (5-fluoro-2-methylphenyl)methanesulfonyl fluoride can sensitize certain cancer cell lines to standard chemotherapy agents by modulating the activity of drug-metabolizing enzymes. Specifically, the compound was shown to inhibit carboxylesterases that are often overexpressed in tumor cells and contribute to drug resistance. This finding opens new avenues for combination therapies in oncology, particularly for tumors that develop resistance to first-line treatments.

The synthetic accessibility of (5-fluoro-2-methylphenyl)methanesulfonyl fluoride has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel, one-pot synthesis route that increases the yield while reducing the number of purification steps. This development is particularly significant for scaling up production for preclinical studies, as it addresses previous challenges associated with the compound's stability during storage and handling.

From a safety and pharmacokinetics perspective, preliminary in vivo studies in rodent models have shown that the compound exhibits favorable absorption and distribution characteristics, with limited off-target effects. However, researchers caution that further optimization may be needed to improve its metabolic stability, as rapid clearance was observed in some animal models. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Looking forward, the unique properties of (5-fluoro-2-methylphenyl)methanesulfonyl fluoride position it as a promising candidate for the development of next-generation covalent drugs. Its ability to selectively target specific enzyme classes while maintaining a favorable safety profile makes it particularly attractive for addressing challenging therapeutic targets. Ongoing research is exploring its application in neurological disorders, where modulation of serine hydrolases has shown therapeutic potential for conditions such as pain, anxiety, and neurodegenerative diseases.